Cas no 55877-56-0 (1-Butanone, 1-(5-chloro-2-benzofuranyl)-)

• Product Name: 1-Butanone, 1-(5-chloro-2-benzofuranyl)-
• CAS No: 55877-56-0
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 350379
• PubChem ID: 21510489
• Update Time: 2025-04-19

1-Butanone, 1-(5-chloro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(5-chloro-2-benzofuranyl)-
• 1-(5-chloro-1-benzofuran-2-yl)butan-1-one
• SCHEMBL11827346
• CS-0296898
• 55877-56-0
• DTXSID70615347
• EN300-744934
• 1-(5-Chlorobenzofuran-2-yl)butan-1-one
• 2-butyryl-5-chlorobenzofuran
• YFEZJYVQHHINPR-UHFFFAOYSA-N
• AKOS014762124

• Inchi： 1S/C12H11ClO2/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7H,2-3H2,1H3
• InChI Key： YFEZJYVQHHINPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(CCC)=O)O2

Computed Properties

• Exact Mass: 222.04483
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans